Cas no 2873-90-7 (4-(Diethylamino)benzonitrile)

• Product Name: 4-(Diethylamino)benzonitrile
• CAS No: 2873-90-7
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD00019754
• CID: 84508
• PubChem ID: 354334122
• Update Time: 2025-08-04

4-(Diethylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Diethylaminobenzonitrile
• 4-(Diethylamino)benzonitrile
• 4-NN-diethylaminobenzonitrile
• N,N-diethyl-4-cyanoaniline
• N,N-diethyl-p-cyanoaniline
• nitrile of 4-diethylaminobenzoic acid
• p-Diethylaminobenzonitrile
• Benzonitrile, 4-(diethylamino)-
• KMLGFOAKCYHXCQ-UHFFFAOYSA-N
• 4-(diethylamino)benzenecarbonitrile
• 4-diethylamino-benzonitrile
• NSC32450
• Maybridge3_004418
• p-CyandiA currencythylanilin
• HMS1443I18
• STK072865
• SBB068880
• IDI1_015805
• 4-(Diethylamino)benzonitrile, AldrichCPR
• TC
• NSC-32450
• AKOS000218411
• CS-0206760
• NS00028534
• DTXSID90182889
• MFCD00019754
• D4852
• CCG-46568
• 2873-90-7
• BS-22210
• D90340
• Benzonitrile,4-(diethylamino)-
• NSC 32450
• SR-01000636259-1
• EINECS 220-712-7
• SCHEMBL63804
• FT-0618342
• DB-047447
• DTXCID80105380

• MDL： MFCD00019754
• Inchi： 1S/C11H14N2/c1-3-13(4-2)11-7-5-10(9-12)6-8-11/h5-8H,3-4H2,1-2H3
• InChI Key： KMLGFOAKCYHXCQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)(CC)CC
• BRN： 973913

Computed Properties

• Exact Mass: 174.11600
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.01
• Melting Point: 66.0 to 70.0 deg-C
• Boiling Point: 341.8 °C at 760 mmHg
• Flash Point: 151.4 °C
• Refractive Index: 1.536
• PSA: 27.03000
• LogP: 2.40448
• Solubility: Not available
• λmax: 465(EtOH)(lit.)

4-(Diethylamino)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-22
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(Diethylamino)benzonitrile

Comprehensive Overview of 4-(Diethylamino)benzonitrile (CAS No. 2873-90-7): Properties, Applications, and Industry Insights

4-(Diethylamino)benzonitrile (CAS No. 2873-90-7) is a versatile organic compound widely recognized for its unique chemical properties and applications across multiple industries. This nitrile-substituted aromatic derivative, featuring a diethylamino functional group, has garnered significant attention in recent years due to its role in advanced material synthesis, pharmaceutical intermediates, and specialty chemicals. The compound's molecular structure, characterized by a benzonitrile core with an electron-donating diethylamino moiety, enables exceptional photophysical properties, making it valuable in optoelectronic applications.

In the context of growing demand for high-performance organic materials, researchers have explored 4-(Diethylamino)benzonitrile as a key building block for fluorescent dyes and nonlinear optical materials. Its ability to undergo intramolecular charge transfer (ICT) makes it particularly useful in solar cell technologies and OLED displays, addressing current market needs for energy-efficient solutions. The compound's solvatochromic behavior—a hot topic in material science circles—has been extensively studied, with recent publications highlighting its potential in environmental sensing applications.

The synthesis of 4-(Diethylamino)benzonitrile typically involves nucleophilic aromatic substitution reactions, with modern green chemistry approaches focusing on catalyst optimization and solvent reduction—topics frequently searched by chemical professionals. Analytical characterization via HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's high purity, a critical factor for pharmaceutical applications where regulatory compliance is paramount. Recent patent filings indicate growing interest in its derivatives for bioimaging probes, aligning with the booming diagnostics market.

From a commercial perspective, 4-(Diethylamino)benzonitrile serves as an important intermediate in the production of photoreactive compounds and specialty polymers. Industry reports suggest increasing adoption in electronic materials manufacturing, particularly for flexible electronics—a sector experiencing rapid growth. The compound's stability under various processing conditions makes it suitable for ink formulations used in printed electronics, answering frequent queries about material compatibility in additive manufacturing processes.

Environmental and safety considerations for 4-(Diethylamino)benzonitrile follow standard organic chemical handling protocols, with particular attention to waste minimization strategies—a trending topic in chemical forums. Its biodegradation pathways have been investigated as part of broader green chemistry initiatives, with studies demonstrating favorable environmental profiles compared to traditional alternatives. These findings address common concerns about sustainable chemical production among environmentally conscious buyers.

In the pharmaceutical realm, 4-(Diethylamino)benzonitrile derivatives show promise as enzyme inhibitors and receptor modulators, according to recent preclinical studies. This aligns with frequent searches about nitrile-containing drug candidates and their therapeutic potential. The compound's lipophilicity and hydrogen bonding capacity make it a valuable scaffold in medicinal chemistry, particularly for CNS-targeting agents—a rapidly expanding drug development area.

Market analysts project steady growth for 4-(Diethylamino)benzonitrile applications, driven by expansion in Asia-Pacific specialty chemical markets and increasing R&D investments in functional materials. Quality standards have evolved to meet pharmaceutical-grade specifications, responding to industry demands for higher purity materials. Current research directions explore its use in metal-organic frameworks (MOFs) and supramolecular chemistry—topics generating significant academic interest and online discussions.

Technical challenges in handling 4-(Diethylamino)benzonitrile primarily relate to its moisture sensitivity and storage stability, common search terms among laboratory professionals. Best practices recommend inert atmosphere storage and desiccant use, with recent innovations in packaging technologies improving shelf life. These practical considerations are crucial for maintaining the compound's performance in sensitive applications like electronic-grade materials production.

Emerging applications in photocatalysis and energy storage systems have further expanded the potential uses of 4-(Diethylamino)benzonitrile. Its electron-donating properties make it suitable for redox-active materials, addressing current industry needs for next-generation battery technologies. These developments respond to frequent queries about organic electrode materials in energy research communities, positioning the compound as relevant to cutting-edge technological advancements.

Quality control protocols for 4-(Diethylamino)benzonitrile emphasize spectroscopic purity verification and residual solvent analysis, reflecting stringent industry requirements. Recent analytical method developments employing UHPLC and advanced mass spectrometry techniques have improved detection limits for impurities—a topic of considerable interest in quality assurance forums. These advancements support the compound's use in high-value applications where trace impurity control is critical.